Cas no 885950-52-7 (2-(4-Bromophenyl)imidazo1,2-apyridin-6-ylamine)

• Product Name: 2-(4-Bromophenyl)imidazo1,2-apyridin-6-ylamine
• CAS No: 885950-52-7
• MF: C₁₃H₁₀BrN₃
• MW: 288.142601490021
• MDL: MFCD08276939
• CID: 1085024
• PubChem ID: 21796490
• Update Time: 2025-06-25

2-(4-Bromophenyl)imidazo1,2-apyridin-6-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-amine
• 2-(4-bromophenyl)-Imidazo[1,2-a]pyridin-6-amine
• 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-ylamine
• FT-0766208
• DTXSID30618213
• NFWJVVNBLLWLFM-UHFFFAOYSA-N
• SCHEMBL4157927
• TQR0647
• AKOS005069367
• 885950-52-7
• 10Z-0852
• MFCD08276939
• 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-ylamine, AldrichCPR
• J-505916
• DA-28256
• 2-(4-Bromophenyl)imidazo1,2-apyridin-6-ylamine

• MDL： MFCD08276939
• Inchi： 1S/C13H10BrN3/c14-10-3-1-9(2-4-10)12-8-17-7-11(15)5-6-13(17)16-12/h1-8H,15H2
• InChI Key： NFWJVVNBLLWLFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN2C=C(C=CC2=N1)N

Computed Properties

• Exact Mass: 287.00581g/mol
• Monoisotopic Mass: 287.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• Melting Point: 191-195°C

2-(4-Bromophenyl)imidazo1,2-apyridin-6-ylamine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-Bromophenyl)imidazo1,2-apyridin-6-ylamine

2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-ylamine: A Comprehensive Overview

The compound with CAS No. 885950-52-7, known as 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-ylamine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a fused imidazole and pyridine ring system. The presence of the 4-bromophenyl group at the 2-position of the imidazopyridine ring introduces unique electronic and steric properties, making it a valuable substrate for various applications.

Recent studies have highlighted the potential of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-ylamine as a building block in drug discovery. Its structure allows for easy functionalization at the 6-amino position, enabling the creation of diverse derivatives with tailored pharmacological profiles. For instance, researchers have explored its use in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy. The imidazo[1,2-a]pyridine core has been shown to exhibit strong binding affinities to ATP-binding pockets of protein kinases, making it a promising scaffold for developing anticancer agents.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. The 4-bromophenyl substituent enhances the molecule's ability to form π-π interactions, which is advantageous in constructing supramolecular assemblies and functional materials. Recent advancements in self-assembled monolayers (SAMs) have demonstrated that derivatives of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-ylamine can serve as effective templates for organizing nanoscale structures with tailored electronic properties. These findings open new avenues for its use in organic electronics and sensors.

The synthesis of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-ylamine typically involves a multi-step process that combines nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these protocols to achieve high yields and purity levels, ensuring scalability for both academic and industrial applications. The use of microwave-assisted synthesis has further accelerated the preparation process, reducing reaction times while maintaining product quality.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These analyses have provided critical insights into its molecular integrity and stability under various conditions, which are essential considerations for its practical applications.

Looking ahead, the versatility of 2-(4-Bromophenyl)imidazo[1,2-a]pyridin-6-ylamine positions it as a key player in advancing both therapeutic development and materials innovation. Its unique combination of structural features and functional versatility ensures that it will remain a focal point for future research endeavors.